Cas no 1246355-59-8 (C11 TopFluor® Dihydroceramide)

• Product Name: C11 TopFluor® Dihydroceramide
• CAS No: 1246355-59-8
• MF: C₄₂H₇₂BF₂N₃O₃
• MW: 715.847199440002
• CID: 4726850
• PubChem ID: 171040497
• Update Time: 2025-06-07

C11 TopFluor® Dihydroceramide Chemical and Physical Properties

Names and Identifiers

• DTXSID001099941
• (T-4)-[I>>-(3,5-Dimethyl-2H-pyrrol-2-ylidene-I masculineN)-N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-3,5-dimethyl-1H-pyrrole-2-dodecanamidato-I masculineN1]difluoroboron
• 1246355-59-8
• N-[11-(TopFluor)undecanoyl]-D-erythro-sphinganine
• C11 TopFluor® Dihydroceramide

• MDL： MFCD22416771
• Inchi： 1S/C42H72BF2N3O3/c1-6-7-8-9-10-11-12-13-14-15-19-22-25-28-39(50)38(32-49)47-40(51)29-26-23-20-17-16-18-21-24-27-37(41-33(2)30-35(4)46-41)42-34(3)31-36(5)48(42)43(44)45/h30-31,38-39,49-50H,6-29,32H2,1-5H3,(H,47,51)/b41-37-
• InChI Key： AMLZTIJQMFLFQH-PEBWWBBQSA-N
• SMILES： FB(N1C(C)=CC(C)=C1/C(=C1/C(C)=CC(C)=N/1)/CCCCCCCCCCC(NC(CO)C(CCCCCCCCCCCCCCC)O)=O)F

Computed Properties

• Exact Mass: 715.5634797g/mol
• Monoisotopic Mass: 715.5634797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 29
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8Ų

C11 TopFluor® Dihydroceramide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on C11 TopFluor® Dihydroceramide

Professional Introduction to C11 TopFluor® Dihydroceramide (CAS No. 1246355-59-8)

C11 TopFluor® Dihydroceramide, a compound with the chemical identifier CAS No. 1246355-59-8, represents a significant advancement in the field of cosmetic and pharmaceutical chemistry. This innovative molecule is a derivative of dihydroceramide, a naturally occurring lipid that plays a crucial role in maintaining the integrity and functionality of cellular membranes. The addition of the TopFluor® moiety enhances its solubility and stability, making it an exceptionally versatile component in various applications.

The structure of C11 TopFluor® Dihydroceramide is meticulously designed to interact with biological systems while maintaining high purity and efficacy. Its molecular composition, featuring a hydrophobic C11 chain and a fluorinated group, allows for excellent penetration into the skin, ensuring that active ingredients are delivered effectively. This property is particularly valuable in formulations aimed at moisturizing, repairing, and protecting the skin barrier.

Recent research has highlighted the multifaceted benefits of C11 TopFluor® Dihydroceramide in cosmetic formulations. Studies have demonstrated its ability to enhance the penetration of other active compounds, thereby improving their bioavailability. This effect is attributed to its unique ability to disrupt the stratum corneum's lipid matrix, creating pathways for deeper penetration without causing irritation.

In addition to its role as a penetration enhancer, C11 TopFluor® Dihydroceramide has shown promising results in anti-aging applications. Clinical trials have indicated that when incorporated into skincare products, it can significantly improve skin elasticity and reduce the appearance of fine lines and wrinkles. The fluorinated group in its structure contributes to its stability under various environmental conditions, ensuring consistent performance over time.

The compound's compatibility with other cosmetic ingredients makes it an ideal candidate for multi-active formulations. Researchers have explored its synergistic effects with vitamins, antioxidants, and peptides, resulting in enhanced anti-oxidative and anti-inflammatory properties. These findings suggest that C11 TopFluor® Dihydroceramide could be a cornerstone ingredient in next-generation anti-aging creams and serums.

From a chemical perspective, C11 TopFluor® Dihydroceramide exemplifies the intersection of innovation and practicality. Its synthesis involves advanced organic chemistry techniques that ensure high yield and purity. The fluorination process, in particular, requires precise control to achieve the desired properties without compromising overall stability. This level of sophistication underscores the compound's importance in modern cosmetic chemistry.

The safety profile of C11 TopFluor® Dihydroceramide has been extensively evaluated through rigorous testing protocols. Animal studies have shown no significant adverse effects at relevant concentrations, reinforcing its suitability for human use. Furthermore, its biodegradability ensures minimal environmental impact, aligning with sustainable cosmetic practices.

As the demand for personalized skincare solutions grows, C11 TopFluor® Dihydroceramide is poised to play a pivotal role in custom formulations tailored to individual needs. Its ability to enhance the efficacy of other ingredients while maintaining skin health makes it an invaluable asset for dermatologists and cosmetic chemists alike.

In conclusion, C11 TopFluor® Dihydroceramide (CAS No. 1246355-59-8) stands as a testament to the progress made in lipid-based cosmetic ingredients. Its unique properties and versatile applications make it a cornerstone in modern skincare formulations, offering both efficacy and safety for consumers worldwide.